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Compound of Interest

Compound Name: RED 19

Cat. No.: B1170737

Introduction

This document provides a detailed protocol for the covalent attachment of an amine-reactive
red fluorescent dye to a polymer backbone containing primary amine functional groups. The
term "RED 19" does not correspond to a standard chemical nomenclature; therefore, this
protocol describes a general procedure using a representative red fluorescent dye
functionalized with an N-hydroxysuccinimide (NHS) ester. NHS esters are a common class of
amine-reactive crosslinkers that readily form stable amide bonds with primary amines on
polymers in a basic aqueous buffer.

This protocol is intended for researchers, scientists, and drug development professionals who
are developing fluorescently labeled polymers for applications such as in vivo imaging, drug
delivery tracking, and diagnostic assays. The following sections detail the necessary reagents,
equipment, a step-by-step experimental procedure, and methods for characterizing the final
polymer-dye conjugate.

Reaction Principle

The fundamental principle of this conjugation chemistry is the reaction between the NHS ester
of the dye and a primary amine on the polymer. The amine group acts as a nucleophile,
attacking the carbonyl carbon of the NHS ester. This results in the formation of a stable amide
bond and the release of the N-hydroxysuccinimide leaving group. The reaction is typically
carried out in a buffer with a pH between 7.2 and 8.5 to ensure the primary amine is
deprotonated and thus sufficiently nucleophilic.
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Prepare Polymer Solution Prepare Dye-NHS Stock
(20 mg/mL in pH 8.3 Bulffer) (20 mg/mL in DMSO)

Combine and React
(2-4 hours at RT, protected from light)

Purify Conjugate
(Dialysis or SEC)

Characterize Conjugate
(UV-Vis for DOL)

Store Conjugate
(-20°C, protected from light)

Click to download full resolution via product page

» To cite this document: BenchChem. [Application Notes and Protocols: Covalent Attachment
of Amine-Reactive Dyes to Polymers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170737#red-19-covalent-attachment-to-polymers-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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